Cas no 868966-41-0 (N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product name: N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868966-41-0
• MF: C₁₈H₁₅N₅OS₂
• MW: 381.474600076675
• CID: 6536058

N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(2-methylphenyl)-2-[[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-

• Inchi： 1S/C18H15N5OS2/c1-12-5-2-3-6-13(12)19-16(24)11-26-17-9-8-15-20-21-18(23(15)22-17)14-7-4-10-25-14/h2-10H,11H2,1H3,(H,19,24)
• InChI Key： ADEIQWRCBIOWKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1=NN2C(C3SC=CC=3)=NN=C2C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.77±0.70(Predicted)

Additional information on N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868966-41-0)

The compound N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide, with CAS No. 868966-41-0, represents a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazolo[4,3-b]pyridazine core and thiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in precision medicine. The thiophene ring in this molecule enhances its electronic properties, which is critical for interactions with biological targets. Meanwhile, the 1,2,4-triazolo[4,3-b]pyridazine scaffold is known for its versatility in medicinal chemistry, often associated with anti-inflammatory and antiviral activities. This dual functionality positions CAS No. 868966-41-0 as a compound of high interest in both academic and industrial settings.

From a synthetic perspective, the incorporation of the sulfanylacetamide group introduces additional reactivity, enabling further derivatization. This flexibility is highly valued in combinatorial chemistry, where libraries of analogs are screened for optimized bioactivity. The 2-methylphenyl substituent further modulates the compound's lipophilicity, a key parameter in drug design affecting absorption and distribution. Such structural nuances are frequently explored in QSAR (Quantitative Structure-Activity Relationship) studies, a hot topic in computational chemistry.

Environmental and sustainability considerations are also shaping research around this compound. Green chemistry principles are being applied to its synthesis, minimizing hazardous byproducts—a response to growing regulatory and consumer pressure for eco-friendly pharmaceuticals. The thiophene component, derived from renewable resources in some synthetic routes, aligns with the broader shift toward bio-based raw materials in chemical manufacturing.

Analytical characterization of N-(2-methylphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are essential for verifying purity and structure, especially given the compound's potential as a reference standard in bioassays. The rise of AI-assisted spectral analysis has further streamlined this process, a trend reflected in numerous recent publications.

In conclusion, CAS No. 868966-41-0 exemplifies the convergence of traditional medicinal chemistry with modern technological advancements. Its multifaceted applications—from drug development to material science—underscore the importance of continued investment in heterocyclic research. As the scientific community prioritizes targeted therapies and sustainable synthesis, compounds like this will remain at the forefront of innovation.